Cas no 1005668-69-8 (2-(4-Nitro-1H-pyrazol-1-yl)butanohydrazide)

• Product Name: 2-(4-Nitro-1H-pyrazol-1-yl)butanohydrazide
• CAS No: 1005668-69-8
• MF: C₇H₁₁N₅O₃
• MW: 213.193940401077
• MDL: MFCD04969834
• CID: 3059321
• PubChem ID: 17024556
• Update Time: 2025-04-21

2-(4-Nitro-1H-pyrazol-1-yl)butanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-1H-pyrazol-1-yl)butanehydrazide
• STK312196
• AKOS B020602
• ART-CHEM-BB B020602
• 2-(4-nitropyrazol-1-yl)butyrohydrazide
• 2-(4-nitropyrazol-1-yl)butanehydrazide
• 2-(4-nitro-1-pyrazolyl)butanehydrazide
• 2-(4-nitro-1H-pyrazol-1-yl)butanohydrazide
• 2-(4-NITRO-PYRAZOL-1-YL)-BUTYRIC ACID HYDRAZIDE
• 1H-pyrazole-1-acetic acid, alpha-ethyl-4-nitro-, hydrazide
• LS-07052
• ALBB-022822
• 1005668-69-8
• MFCD04969834
• AKOS000310261
• EN300-229557
• H33658
• CS-0296166
• BBL038524
• AKOS015922317
• 2-(4-Nitro-1H-pyrazol-1-yl)butanohydrazide

• MDL： MFCD04969834
• Inchi： 1S/C7H11N5O3/c1-2-6(7(13)10-8)11-4-5(3-9-11)12(14)15/h3-4,6H,2,8H2,1H3,(H,10,13)
• InChI Key： BZSQGGHCPRDMRH-UHFFFAOYSA-N
• SMILES： O=C(C(CC)N1C=C(C=N1)[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 213.08618923Da
• Monoisotopic Mass: 213.08618923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 119Ų